4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 4-(2-ethoxyethoxy)-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O5/c1-2-27-14-15-29-20-8-6-17(7-9-20)21(25)23-19-5-3-4-18(16-19)22(26)24-10-12-28-13-11-24/h3-9,16H,2,10-15H2,1H3,(H,23,25)
• InChI Key: DIAOLASPDZFHGJ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as EMB-6, is a chemical compound that has shown potential in scientific research applications. This compound is a benzamide derivative that has been synthesized using various methods. In

Mechanism of Action

4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the growth of cancer cells by inducing apoptosis through the activation of caspases. It also blocks cell cycle progression by downregulating cyclin-dependent kinases. 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the migration and invasion of cancer cells by downregulating matrix metalloproteinases. As an anti-inflammatory agent, 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the production of inflammatory cytokines by blocking the NF-κB pathway.
Biochemical and Physiological Effects:
4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have low toxicity and high selectivity towards cancer cells. It has also been found to have anti-angiogenic effects by inhibiting the production of vascular endothelial growth factor. In animal models, 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to reduce tumor growth and improve survival rates.

Advantages and Limitations for Lab Experiments

4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has advantages in terms of its low toxicity and high selectivity towards cancer cells. However, its solubility in water is low, which may limit its use in certain experiments. 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide also requires further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the study of 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. Further studies are needed to determine its pharmacokinetics and pharmacodynamics. 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can also be modified to improve its solubility in water and increase its potency. The combination of 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide with other anticancer agents can also be explored to improve its efficacy. Additionally, the potential of 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide as an anti-inflammatory agent can be further studied in animal models.

Synthesis Methods

4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been synthesized using various methods, including the reaction of 4-nitrophenyl 4-(2-ethoxyethoxy)benzoate with morpholine, followed by reduction with sodium dithionite. Another method involves the reaction of 4-(2-ethoxyethoxy)aniline with 3-(4-morpholinylcarbonyl)phenyl isocyanate. Both methods have been successful in producing 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide with high purity.

Scientific Research Applications

4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been studied for its potential as an anticancer agent. Studies have shown that 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. It has also been found to inhibit the migration and invasion of cancer cells. 4-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has also been studied for its potential as an anti-inflammatory agent. It has been found to inhibit the production of inflammatory cytokines and reduce inflammation in animal models.